Cas no 84200-63-5 (4H-1-Benzopyran-3-sulfinic acid, 4-oxo-, methyl ester)

• Product Name: 4H-1-Benzopyran-3-sulfinic acid, 4-oxo-, methyl ester
• CAS No: 84200-63-5
• MF: C₁₀H₈O₄S
• MW: 224.233121871948
• CID: 4210576
• Update Time: 2025-04-02

4H-1-Benzopyran-3-sulfinic acid, 4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-sulfinic acid, 4-oxo-, methyl ester

• Inchi： 1S/C10H8O4S/c1-13-15(12)9-6-14-8-5-3-2-4-7(8)10(9)11/h2-6H,1H3
• InChI Key： XJBMIJAOUOATMP-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C(=O)C=1S(OC)=O

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 356.2±52.0 °C(Predicted)